Cas no 117539-60-3 (1-Bromo-6-trifluoromethyl-naphthalene)

• Product Name: 1-Bromo-6-trifluoromethyl-naphthalene
• CAS No: 117539-60-3
• MF: C₁₁H₆BrF₃
• MW: 275.064552783966
• MDL: MFCD11858576
• CID: 1206884
• PubChem ID: 53407198
• Update Time: 2025-11-02

1-Bromo-6-trifluoromethyl-naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-6-(trifluoromethyl)naphthalene
• 1-Bromo-6-trifluoromethyl-naphthalene
• C11H6BrF3
• SY346017
• DB-259480
• SB31017
• 117539-60-3
• MFCD11858576
• CS-0341083
• DTXSID60695810

• MDL： MFCD11858576
• Inchi： 1S/C11H6BrF3/c12-10-3-1-2-7-6-8(11(13,14)15)4-5-9(7)10/h1-6H
• InChI Key： SASWADBSZGOQTQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=C(C(F)(F)F)C=CC=21

Computed Properties

• Exact Mass: 273.96048
• Monoisotopic Mass: 273.96050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

1-Bromo-6-trifluoromethyl-naphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Bromo-6-trifluoromethyl-naphthalene

Comprehensive Analysis of 1-Bromo-6-trifluoromethyl-naphthalene (CAS 117539-60-3): Properties, Applications, and Industry Insights

1-Bromo-6-trifluoromethyl-naphthalene (CAS 117539-60-3) is a specialized halogenated naphthalene derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its bromine and trifluoromethyl functional groups, serves as a versatile building block in organic synthesis. Its unique molecular structure enables applications in high-performance polymers, OLED materials, and agrochemical intermediates, aligning with current industry demands for advanced functional chemicals.

The growing interest in fluorinated aromatic compounds like 1-Bromo-6-trifluoromethyl-naphthalene stems from their exceptional thermal stability and electron-withdrawing properties. Researchers frequently search for "CAS 117539-60-3 solubility" or "synthesis routes for trifluoromethyl-naphthalenes," reflecting the compound's relevance in catalysis studies and material design. Recent publications highlight its role in developing organic semiconductors, particularly for flexible electronics—a trending topic in sustainable technology.

From a synthetic chemistry perspective, the bromine substituent at the 1-position allows for further cross-coupling reactions, making this compound invaluable in palladium-catalyzed transformations. Laboratories often inquire about "1-Bromo-6-trifluoromethyl-naphthalene purity standards" or "NMR spectra interpretation," underscoring its importance in quality control protocols. The compound's crystallographic data has been extensively studied to optimize its use in X-ray diffraction studies of complex molecular systems.

Environmental considerations have propelled research into greener synthesis methods for halogenated naphthalenes. The trifluoromethyl group enhances metabolic stability in bioactive molecules, explaining its prevalence in medicinal chemistry research targeting "improved drug bioavailability." Analytical techniques like HPLC-MS are commonly employed to characterize this compound, addressing frequent queries about "CAS 117539-60-3 analytical methods."

Industrial applications leverage the compound's UV absorption characteristics for advanced coating formulations. Patent analyses reveal increasing use in photoresist materials for microelectronics fabrication, correlating with search trends for "naphthalene derivatives in semiconductor manufacturing." The compound's lipophilicity parameters (logP ~3.2) make it particularly valuable in designing membrane-permeable compounds for biological studies.

Thermodynamic studies of 117539-60-3 demonstrate exceptional thermal decomposition resistance above 300°C, explaining its utility in high-temperature material composites. Recent innovations explore its incorporation into metal-organic frameworks (MOFs), addressing popular searches about "fluorinated linkers for MOF synthesis." The compound's vapor pressure characteristics also make it suitable for specialized deposition techniques in thin-film production.

Safety data sheets emphasize proper handling of brominated aromatics, with particular attention to personal protective equipment (PPE) requirements—a frequently searched topic among laboratory professionals. The compound's spectroscopic fingerprints (notably its characteristic IR absorptions at 1350-1100 cm^-1) serve as critical identification markers, as reflected in queries about "FTIR analysis of trifluoromethyl-naphthalenes."

Emerging research explores 1-Bromo-6-trifluoromethyl-naphthalene's potential in energy storage systems, particularly as a precursor for redox-active materials in next-generation batteries. This aligns with global interest in "organic electrode materials" and "fluorinated compounds for energy applications." The compound's electrochemical stability window makes it particularly promising for these developing applications.

In conclusion, 1-Bromo-6-trifluoromethyl-naphthalene (CAS 117539-60-3) represents a multifaceted chemical building block with expanding applications across cutting-edge technologies. Its combination of halogen reactivity and fluorine effects continues to inspire innovations in fields ranging from optoelectronics to bioconjugation chemistry, ensuring its ongoing relevance in scientific advancement.